3-Methoxy-D-Phenylalanine
Overview
Description
3-Methoxy-D-phenylalanine is a compound with the CAS Number 145306-65-6 . It has a molecular weight of 195.22 and its IUPAC name is (2R)-2-amino-3-(3-methoxyphenyl)propanoic acid .
Synthesis Analysis
The synthesis of 3-Methoxy-D-Phenylalanine can be achieved through the use of phenylalanine ammonia lyases (PALs) for the amination of a variety of cinnamic acids . This method has been shown to be cost-efficient for producing a variety of phenylalanine analogues . The process involves the use of covalent immobilization onto commercially available supports, creating a heterogeneous catalyst with good recovered activity and excellent stability .Molecular Structure Analysis
The molecular formula of 3-Methoxy-D-Phenylalanine is C10H13NO3 . Its InChI Code is 1S/C10H13NO3/c1-14-8-4-2-3-7(5-8)6-9(11)10(12)13/h2-5,9H,6,11H2,1H3,(H,12,13)/t9-/m1/s1 .Scientific Research Applications
Biocatalysis in Synthesis
The enzyme-mediated synthesis of 3-Methoxy-D-Phenylalanine is an area of interest, particularly using phenylalanine ammonia lyase (PAL) from various sources. Engineered PALs can be used to produce this compound efficiently, which is valuable for further synthetic applications .
Chelation Therapy Research
This compound has been studied for its potential as a chelator, which could offer protection against oxidative damage by removing excess iron from the body .
Continuous Flow Chemistry
3-Methoxy-D-Phenylalanine: has been synthesized using immobilized enzymes in a continuous flow system, allowing for shorter reaction times and excellent conversions. This method could be maintained over extended periods, demonstrating its potential for industrial-scale production .
Drug Development
Derivatives of 3-Methoxy-D-Phenylalanine are of high synthetic value and could be used in the development of new pharmaceuticals. The compound’s structure allows for the creation of various analogs that could serve as precursors or active components in drugs .
Protein Engineering
The compound has been a target in protein engineering studies, where specific enzymes are modified to enhance their activity towards producing 3-Methoxy-D-Phenylalanine . This research can lead to more efficient production methods for this and similar compounds .
Oxidative Stress Research
Due to its chelating properties, 3-Methoxy-D-Phenylalanine may be used in studies investigating oxidative stress and its effects on biological systems. Its ability to bind iron can help understand the role of metal ions in oxidative processes .
Future Directions
The future directions of 3-Methoxy-D-Phenylalanine research could involve its use in the synthesis of indole derivatives, as these are prevalent moieties present in selected alkaloids . Additionally, the use of enzyme catalysis with flow technologies, as demonstrated in the synthesis of 3-Methoxy-D-Phenylalanine, could be further explored for its advantages in reaction kinetics, productivity, catalyst reusability, and downstream processing .
Mechanism of Action
Target of Action
3-Methoxy-D-Phenylalanine is a derivative of D-Phenylalanine, an essential aromatic amino acid . The primary targets of D-Phenylalanine are Kynurenine–oxoglutarate transaminase 1 and Corticoliberin . .
Mode of Action
It can be inferred from the mode of action of d-phenylalanine, which involves interaction with its targets, leading to changes in the biochemical pathways .
Biochemical Pathways
D-phenylalanine, the parent compound, is known to be involved in several biochemical pathways . It is a precursor of melanin, dopamine, noradrenalin (norepinephrine), and thyroxine .
Pharmacokinetics
The pharmacokinetic properties of d-phenylalanine, such as absorption, volume of distribution, protein binding, metabolism, route of elimination, half-life, and clearance, are known . These properties can impact the bioavailability of the compound.
Result of Action
The parent compound, d-phenylalanine, is known to have effects on the human body, including being a precursor to several important compounds .
Action Environment
Environmental factors can influence the action, efficacy, and stability of compounds. Factors such as light, temperature, water availability, and pH can affect the biosynthesis and stability of compounds . .
properties
IUPAC Name |
(2R)-2-amino-3-(3-methoxyphenyl)propanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO3/c1-14-8-4-2-3-7(5-8)6-9(11)10(12)13/h2-5,9H,6,11H2,1H3,(H,12,13)/t9-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XTXGLOBWOMUGQB-SECBINFHSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CC(C(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC(=C1)C[C@H](C(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80439576 |
Source
|
| Record name | 3-Methoxy-D-Phenylalanine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80439576 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methoxy-D-Phenylalanine | |
CAS RN |
145306-65-6 |
Source
|
| Record name | 3-Methoxy-D-Phenylalanine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80439576 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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